Cas no 88552-02-7 (4,6-DIIODO-3-HYDROXYINDAZOLE)

• Product name: 4,6-DIIODO-3-HYDROXYINDAZOLE
• CAS No: 88552-02-7
• MF: C₉H₁₂F₄OS
• MW: 244.24959564209
• CID: 861378
• PubChem ID: 5463406

4,6-DIIODO-3-HYDROXYINDAZOLE Chemical and Physical Properties

Names and Identifiers

• 4,6-DIIODO-3-HYDROXYINDAZOLE
• 4-Hepten-3-one, 1,1,2,2-tetrafluoro-5-mercapto-6,6-dimethyl-
• 4-Heptene-3-thione,6,6,7,7-tetrafluoro-5-hydroxy-2,2-dimethyl-
• 4-Heptene-3-thione, 6,6,7,7-tetrafluoro-5-hydroxy-2,2-dimethyl-
• 88552-02-7

• Inchi： InChI=1S/C9H12F4OS/c1-8(2,3)6(15)4-5(14)9(12,13)7(10)11/h4,7,15H,1-3H3/b6-4-
• InChI Key： PIVMKXHEJJWTBR-XQRVVYSFSA-N
• SMILES： CC(C)(C)C(=CC(=O)C(C(F)F)(F)F)S

Computed Properties

• Exact Mass: 244.05449882g/mol
• Monoisotopic Mass: 244.05449882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.1Ų
• XLogP3: 3.5